![molecular formula C20H18ClNO5 B1224692 4-chloro-2-(5-methyl-1,3-dioxooctahydro-2H-isoindol-2-yl)phenyl 2-furoate](/img/structure/B1224692.png)
4-chloro-2-(5-methyl-1,3-dioxooctahydro-2H-isoindol-2-yl)phenyl 2-furoate
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Overview
Description
4-Chloro-2-(5-methyl-1,3-dioxooctahydro-2H-isoindol-2-yl)phenyl 2-furoate is a member of pyrrolidines. It has a role as an anticoronaviral agent.
Scientific Research Applications
Liquid Crystalline Behavior
The compound shows enantiotropic liquid crystalline behavior with nematic texture, and some derivatives also exhibit the SmA phase. The influences on thermal behavior and mesomorphic properties upon changing the spacer were investigated in these derivatives (Dubey et al., 2018).
Chemosensory Properties
In a study on novel anion sensors, derivatives of the compound, with adjacent phenolic hydroxyl and 1,3,4-oxadiazole units, were found to selectively sense fluoride ions. These molecules displayed significant color changes upon addition of fluoride, demonstrating their potential as colorimetric fluoride chemosensors (Ma et al., 2013).
COX-1 Inhibition
A derivative was used as a template to design a new series of diarylisoxazoles, which were potent and selective COX-1 inhibitors, influencing platelet aggregation through the inhibition of thromboxane A2. This research contributes to understanding the pharmacodynamics of selective COX-1 inhibition (Vitale et al., 2013).
Photoluminescent Properties
A study on mesogens containing 1,3,4-oxadiazole fluorophore synthesized derivatives of this compound which displayed photoluminescent properties. These compounds exhibited strong blue fluorescence emission with good photoluminescence quantum yields, highlighting their potential in optical applications (Han et al., 2010).
Molecular Structure Analysis
The molecular structures of derivatives containing the isoindole moiety were determined by X-ray crystallography, providing insights into the chemical structure and stability of these compounds (Sakhautdinov et al., 2013).
properties
Product Name |
4-chloro-2-(5-methyl-1,3-dioxooctahydro-2H-isoindol-2-yl)phenyl 2-furoate |
---|---|
Molecular Formula |
C20H18ClNO5 |
Molecular Weight |
387.8 g/mol |
IUPAC Name |
[4-chloro-2-(5-methyl-1,3-dioxo-3a,4,5,6,7,7a-hexahydroisoindol-2-yl)phenyl] furan-2-carboxylate |
InChI |
InChI=1S/C20H18ClNO5/c1-11-4-6-13-14(9-11)19(24)22(18(13)23)15-10-12(21)5-7-16(15)27-20(25)17-3-2-8-26-17/h2-3,5,7-8,10-11,13-14H,4,6,9H2,1H3 |
InChI Key |
BHABKFZVSPMSAA-UHFFFAOYSA-N |
SMILES |
CC1CCC2C(C1)C(=O)N(C2=O)C3=C(C=CC(=C3)Cl)OC(=O)C4=CC=CO4 |
Canonical SMILES |
CC1CCC2C(C1)C(=O)N(C2=O)C3=C(C=CC(=C3)Cl)OC(=O)C4=CC=CO4 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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